Cas no 1211311-02-2 (3,4-diethoxy-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]benzamide)

• Product Name: 3,4-diethoxy-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]benzamide
• CAS No: 1211311-02-2
• MF: C₂₂H₂₇N₃O₅
• MW: 413.46688580513
• CID: 5452478
• Update Time: 2025-10-29

3,4-diethoxy-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-diethoxy-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)pyridin-3-yl]benzamide
• 3,4-diethoxy-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]benzamide

• Inchi： 1S/C22H27N3O5/c1-4-29-18-9-8-15(13-19(18)30-5-2)20(26)23-17-12-16(14-24(3)22(17)28)21(27)25-10-6-7-11-25/h8-9,12-14H,4-7,10-11H2,1-3H3,(H,23,26)
• InChI Key： CXHBODAJLUQSEP-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C(N2CCCC2)=O)=CN(C)C1=O)(=O)C1=CC=C(OCC)C(OCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3,4-diethoxy-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]benzamide

Research Brief on 3,4-diethoxy-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]benzamide (CAS: 1211311-02-2)

In recent years, the compound 3,4-diethoxy-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]benzamide (CAS: 1211311-02-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical implications.

The compound's structure, featuring a diethoxybenzamide moiety linked to a substituted dihydropyridinone core, suggests its potential as a modulator of protein-protein interactions or enzymatic activity. Recent studies have focused on its role as a selective inhibitor of kinases or other signaling proteins, which are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary in vitro assays have demonstrated promising activity, with IC50 values in the nanomolar range for specific targets, though further validation is required to confirm these findings.

One of the key areas of investigation has been the compound's pharmacokinetic profile. Early-stage studies indicate moderate bioavailability and metabolic stability, with the pyrrolidine-1-carbonyl group playing a critical role in its absorption and distribution. However, challenges such as potential off-target effects and toxicity profiles remain to be addressed. Researchers are exploring structural analogs to optimize these properties while retaining the compound's efficacy.

In addition to its standalone potential, 3,4-diethoxy-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]benzamide has been studied in combination therapies. Synergistic effects have been observed when co-administered with other small-molecule inhibitors, suggesting its utility in multi-targeted treatment regimens. These findings are particularly relevant in the context of drug-resistant cancers, where combination approaches are increasingly being adopted.

Despite the promising preclinical data, significant gaps remain in understanding the compound's full therapeutic potential. Future research directions include detailed mechanistic studies, in vivo efficacy and safety evaluations, and the development of scalable synthetic routes for large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3,4-diethoxy-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]benzamide represents a compelling candidate for further development in the chemical biology and pharmaceutical sectors. Its unique structural and functional properties position it as a valuable tool for probing biological pathways and a potential lead compound for therapeutic intervention. Continued research will be essential to fully elucidate its capabilities and limitations.